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Compound of Interest

Compound Name: 2,5-Dihydroxypentanoic acid

Cat. No.: B13104048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2,5-Dihydroxypentanoic acid is critical for ensuring laboratory safety

and environmental protection. Due to the limited availability of specific hazard data for this

compound, a cautious approach is mandated. All chemical waste should be managed in

accordance with institutional policies and local regulations. If the hazards of a substance are

unknown, it must be treated as hazardous waste.

Key Chemical Properties
A summary of the essential known quantitative data for 2,5-Dihydroxypentanoic acid is

provided below for easy reference. The lack of comprehensive toxicological and environmental

data necessitates its treatment as a potentially hazardous substance.

Property Value

Molecular Formula C₅H₁₀O₄[1][2][3]

Molecular Weight 134.13 g/mol [1][2][3]

CAS Number 21577-5-6[1][2][3][4]

Solubility
Highly soluble in polar solvents (e.g., water,

ethanol)[1]

Hazard Classification Data not available[3]
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Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE), including chemical safety goggles, chemical-resistant gloves, and

a lab coat. All handling of 2,5-Dihydroxypentanoic acid and its waste should be conducted in

a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of 2,5-
Dihydroxypentanoic acid. This procedure is based on standard best practices for handling

chemical waste of unknown hazard.

1. Waste Identification and Segregation:

Solid Waste: Collect any solid 2,5-Dihydroxypentanoic acid, along with contaminated items

such as weighing papers or spatulas, in a designated hazardous waste container. The

container must be made of a compatible material (e.g., polyethylene) and be in good

condition with a secure lid.

Liquid Waste: Solutions containing 2,5-Dihydroxypentanoic acid should be collected in a

separate, clearly labeled hazardous waste container. Do not mix this waste with other waste

streams, such as halogenated or non-halogenated solvents, unless explicitly permitted by

your institution's waste management guidelines.

Contaminated Labware: Any glassware or other laboratory equipment that has come into

contact with 2,5-Dihydroxypentanoic acid should be decontaminated. If decontamination is

not possible, it must be disposed of as hazardous waste. For reusable glassware, a triple

rinse with a suitable solvent (such as water, given the compound's solubility) is

recommended. The first rinseate must be collected and disposed of as hazardous waste.

2. Waste Container Labeling and Storage:

All waste containers must be clearly and accurately labeled with a hazardous waste tag as

soon as the first drop of waste is added. The label should include the full chemical name

("2,5-Dihydroxypentanoic acid"), the concentration (if in solution), and the date of

accumulation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/product/b13104048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13104048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation. The SAA should be a secure, secondary containment area

away from general laboratory traffic.

Ensure that incompatible chemicals are not stored together. As a carboxylic acid, it should be

stored separately from bases, oxidizing agents, and reactive metals.

3. Arranging for Disposal:

Once the waste container is full or you have no further use for the chemical, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor.

Do not attempt to dispose of 2,5-Dihydroxypentanoic acid down the drain or in the regular

trash. The lack of environmental fate and ecotoxicity data means that its impact on aquatic

life and wastewater treatment processes is unknown. While some simple, small-chain

carboxylic acids may be eligible for drain disposal after neutralization under specific

conditions, this cannot be assumed for 2,5-Dihydroxypentanoic acid without explicit

approval from EHS.

Spill Management
In the event of a spill of 2,5-Dihydroxypentanoic acid:

Evacuate all non-essential personnel from the immediate area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill using a chemical spill kit with an absorbent, non-

combustible material like sand or vermiculite.

Carefully collect the absorbed material and place it in a sealed, labeled container for disposal

as hazardous waste.

Clean the spill area thoroughly with a suitable solvent and decontaminate any equipment

used in the cleanup.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dihydroxypentanoic acid.
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Click to download full resolution via product page

Disposal workflow for 2,5-Dihydroxypentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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